Cas no 54968-60-4 (Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-)

Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]- structure
54968-60-4 structure
Product Name:Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-
CAS No:54968-60-4
MF:C10H10N2O3S2
MW:270.327999591827
MDL:MFCD02366425
CID:371858
Update Time:2025-07-14

Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-
    • (4-Hydroxy-5,6-dimethyl-thieno[2,3- d ]pyrimidin-2-ylsulfanyl)-acetic acid
    • 2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetic acid
    • (5,6-dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidin-2-ylsulfanyl)-acetic acid
    • (6,7-dimethyl-1-oxo-1,2-dihydrothieno[2,3-d]pyrimidin-3-ylsulfanyl)acetic acid
    • AC1LE32H
    • CTK5A2854
    • CTK7J5625
    • ST039221
    • MDL: MFCD02366425
    • Inchi: 1S/C10H10N2O3S2/c1-4-5(2)17-9-7(4)8(15)11-10(12-9)16-3-6(13)14/h3H2,1-2H3,(H,13,14)(H,11,12,15)
    • InChI Key: LVWACCRXYJGLMY-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(=N2)SCC(=O)O)=O)C(C)=C1C

Computed Properties

  • Exact Mass: 270.01300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 136.85000
  • LogP: 2.19040

Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acetic acid,2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]- Pricemore >>

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